Cas no 2137895-99-7 (methyl 3-{bicyclo4.1.0heptan-1-yl}-3-oxopropanoate)

• Product Name: methyl 3-{bicyclo4.1.0heptan-1-yl}-3-oxopropanoate
• CAS No: 2137895-99-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6445211
• PubChem ID: 165474249
• Update Time: 2025-06-11

methyl 3-{bicyclo4.1.0heptan-1-yl}-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{bicyclo4.1.0heptan-1-yl}-3-oxopropanoate
• EN300-1127435
• methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate
• 2137895-99-7

• Inchi： 1S/C11H16O3/c1-14-10(13)6-9(12)11-5-3-2-4-8(11)7-11/h8H,2-7H2,1H3
• InChI Key： GDEDDWCEUFHQEX-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)C12CCCCC1C2

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 3-{bicyclo4.1.0heptan-1-yl}-3-oxopropanoate

Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate (CAS No. 2137895-99-7): A Comprehensive Overview

Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate, identified by its CAS number 2137895-99-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and ester functional group, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The structure of Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate consists of a seven-membered bicyclic framework with an oxygen atom incorporated into the ring, forming an ester linkage. This structural motif is particularly noteworthy because it combines the rigidity of a cyclic system with the reactivity of an ester group, making it a versatile intermediate in organic synthesis. The presence of the bicyclo[4.1.0]heptan-1-yl moiety imparts specific steric and electronic properties to the molecule, which can be exploited in designing novel compounds with tailored biological activities.

In recent years, there has been growing interest in the development of bicyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The bicyclo[4.1.0]heptan-1-yl moiety, in particular, has been studied for its role in enhancing binding affinity and selectivity in drug design. Researchers have leveraged this structural motif to develop inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate is its utility as a synthetic intermediate. The ester group can be readily modified through various chemical transformations, such as hydrolysis, transesterification, or reduction, allowing for the facile construction of more complex molecules. This flexibility has made it a valuable tool in the hands of synthetic chemists working on drug discovery and material science.

The compound's potential applications extend beyond synthetic chemistry into the realm of medicinal chemistry. Recent studies have highlighted the importance of bicyclic structures in developing bioactive molecules with improved pharmacokinetic properties. The rigid framework of Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate can contribute to better molecular recognition and stability in biological environments, which are critical factors for drug efficacy.

Moreover, the incorporation of oxygen into the bicyclic system introduces additional opportunities for functionalization and interaction with biological targets. The ester group can participate in hydrogen bonding or form salt bridges with amino acid residues in proteins, potentially enhancing binding affinity. This feature has been exploited in the design of peptidomimetics and other targeted therapeutics.

In the context of drug discovery, Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate serves as a scaffold for identifying novel lead compounds. Its unique structural features make it a promising candidate for further derivatization and optimization towards specific therapeutic indications. Researchers have employed computational methods to predict how modifications to this molecule could enhance its biological activity, providing insights into its potential as a drug candidate.

The synthesis of Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate involves multi-step organic reactions that highlight the challenges and innovations in modern synthetic chemistry. The construction of the bicyclic framework requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to produce complex molecules like this one with increasing efficiency and selectivity.

The compound's stereochemistry is particularly important, as differences in configuration can significantly impact biological activity. Recent advancements in chiral synthesis have enabled researchers to produce enantiomerically pure forms of Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate, opening up new avenues for studying structure-activity relationships.

In conclusion, Methyl 3-{bicyclo[4.1.0]heptan-1-yl}-3-oxopropanoate (CAS No. 2137895-99-7) is a multifaceted compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing more complex molecules, while its biological relevance positions it as a promising candidate for drug development.